Cas no 51953-24-3 (8H-Purin-8-one, 7,9-dihydro- (9CI))
51953-24-3 structure
Product Name:8H-Purin-8-one, 7,9-dihydro- (9CI)
CAS No:51953-24-3
MF:C5H4N4O
MW:136.111459732056
CID:1022018
PubChem ID:229771
Update Time:2025-04-20
8H-Purin-8-one, 7,9-dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 8H-Purin-8-one, 7,9-dihydro- (9CI)
- 7h-purin-8(9h)-one
- NSC-23719
- AKOS025393591
- MFCD18823025
- 13230-97-2
- 8H-Purin-8-one, 1,7-dihydro- (9CI)
- 7,9-dihydro-purin-8-one
- G61372
- TS-00029
- 7,9-dihydropurin-8-one
- DB-273243
- DTXSID301030859
- DB-273242
- 8H-Purin-8-one, 7,9-dihydro-
- YPDSIEMYVQERLJ-UHFFFAOYSA-N
- MFCD23135386
- 8H -Purin-8-one, 7,9-dihydro-
- SY346773
- A909326
- NSC23719
- 51953-05-0
- 8,9-dihydro-7H-purin-8-one
- 7,9-dihydro-8h-purin-8-one
- 8-hydroxypurine
- 8H-Purin-8-one, 1,7-dihydro-
- CHEBI:179178
- 51953-24-3
- 9H-Purin-8-ol (9CI)
- 7H-Purin-8-ol
- SCHEMBL277596
-
- Inchi: 1S/C5H4N4O/c10-5-8-3-1-6-2-7-4(3)9-5/h1-2H,(H2,6,7,8,9,10)
- InChI Key: YPDSIEMYVQERLJ-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(C=NC=N2)N1
Computed Properties
- Exact Mass: 136.03851076g/mol
- Monoisotopic Mass: 136.03851076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 66.9Ų
8H-Purin-8-one, 7,9-dihydro- (9CI) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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